3-[(4H-1,2,4-triazol-4-ylimino)methyl]phenol

• IUPAC Name: 3-(1,2,4-triazol-4-yliminomethyl)phenol
• InChI: InChI=1S/C9H8N4O/c14-9-3-1-2-8(4-9)5-12-13-6-10-11-7-13/h1-7,14H
• InChI Key: VQKBHLPSAZGWEG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)C=NN2C=NN=C2
• Molecular Formula: C9H8N4O
• Molecular Weight: 188.19 g/mol

Description

Synthesis Analysis

The synthesis of iminophenol derivatives, including compounds similar to "3-[(4H-1,2,4-triazol-4-ylimino)methyl]phenol", often involves reactions that yield Schiff bases through the condensation of amines with aldehydes or ketones. For instance, specific methods for synthesizing alkyliminophenols have been developed, which provide insights into the general synthetic strategies that could be applied to our compound of interest (Mohammad et al., 2016).

Molecular Structure Analysis

The molecular structure of iminophenol derivatives is characterized by the presence of an imino group attached to a phenol moiety, potentially leading to interesting electronic and structural properties. Studies on similar compounds have utilized techniques such as single-crystal X-ray diffraction for structural elucidation (Yıldız et al., 2010).

Chemical Reactions and Properties

Iminophenol compounds participate in a variety of chemical reactions, reflecting their reactivity and potential as intermediates in organic synthesis. Their properties, such as the ability to form stable complexes with metals, can be explored through various spectroscopic methods and quantum chemical computational studies (Koşar & Albayrak, 2011).

Physical Properties Analysis

The physical properties of iminophenol derivatives, including "this compound", can be significantly influenced by their molecular structure. Techniques such as spectroscopic investigations provide valuable information on the electronic structure and other physical properties (Koşar & Albayrak, 2011).

Chemical Properties Analysis

The chemical properties of these compounds, such as their reactivity towards various reagents and conditions, are crucial for their application in synthetic chemistry and potential pharmaceutical uses. Studies on the synthesis, structural characterization, and properties of similar compounds highlight the importance of understanding the chemical behavior of iminophenol derivatives (Kakanejadifard et al., 2013).